Cas no 917899-19-5 (1H-Pyrazole-1-sulfonamide, 3-ethyl-N,N-dimethyl-)
917899-19-5 structure
Product Name:1H-Pyrazole-1-sulfonamide, 3-ethyl-N,N-dimethyl-
CAS No:917899-19-5
MF:C7H13N3O2S
MW:203.262019872665
CID:782878
PubChem ID:59446660
Update Time:2025-04-19
1H-Pyrazole-1-sulfonamide, 3-ethyl-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-sulfonamide, 3-ethyl-N,N-dimethyl-
- 3-ethyl-N,N-dimethylpyrazole-1-sulfonamide
- 3-Ethyl-pyrazole-1-sulfonic acid dimethylamide
- SCHEMBL3024635
- 917899-19-5
- DTXSID00732076
- CSDWSKXRAXPRAP-UHFFFAOYSA-N
- 3-Ethyl-N,N-dimethyl-1H-pyrazole-1-sulfonamide
- 3-Ethyl-pyrazole-1-sulphonic acid dimethylamide
-
- Inchi: 1S/C7H13N3O2S/c1-4-7-5-6-10(8-7)13(11,12)9(2)3/h5-6H,4H2,1-3H3
- InChI Key: CSDWSKXRAXPRAP-UHFFFAOYSA-N
- SMILES: S(N(C)C)(N1C=CC(CC)=N1)(=O)=O
Computed Properties
- Exact Mass: 203.07284784g/mol
- Monoisotopic Mass: 203.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 63.6Ų
1H-Pyrazole-1-sulfonamide, 3-ethyl-N,N-dimethyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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